Cas no 524926-69-0 (5-Amino-4-cyano-2-methyl-furan-3-carboxylic acid methyl ester)

5-Amino-4-cyano-2-methyl-furan-3-carboxylic acid methyl ester is a furan-based heterocyclic compound with a functionalized structure, featuring amino, cyano, and ester groups. Its versatile reactivity makes it a valuable intermediate in organic synthesis, particularly for constructing complex heterocycles and pharmaceutical scaffolds. The presence of multiple reactive sites allows for selective modifications, enabling applications in medicinal chemistry and agrochemical research. The methyl ester group enhances solubility in organic solvents, facilitating further derivatization. This compound’s stability under standard conditions ensures reliable handling and storage. Its structural features contribute to its utility in developing biologically active molecules, making it a useful building block in synthetic chemistry.

5-Amino-4-cyano-2-methyl-furan-3-carboxylic acid methyl ester structure

524926-69-0 structure

Product Name:5-Amino-4-cyano-2-methyl-furan-3-carboxylic acid methyl ester

CAS No:524926-69-0

MF:C₈H₈N₂O₃

MW:180.16072177887

CID:3111847

PubChem ID:3517247

Update Time:2025-05-27

5-Amino-4-cyano-2-methyl-furan-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

- 5-Amino-4-cyano-2-methyl-furan-3-carboxylic acid methyl ester
- AKOS002370726
- STK315970
- EN300-6511211
- 524926-69-0
- methyl 5-amino-4-cyano-2-methylfuran-3-carboxylate
- MFCD02176256
- CS-0279428
- METHYL 5-AMINO-4-CYANO-2-METHYL-3-FUROATE
- Inchi： 1S/C8H8N2O3/c1-4-6(8(11)12-2)5(3-9)7(10)13-4/h10H2,1-2H3
- InChI Key： TVXSYDRTLXASMS-UHFFFAOYSA-N
- SMILES： O1C(=C(C#N)C(C(=O)OC)=C1C)N

Computed Properties

Exact Mass: 180.05349212Da
Monoisotopic Mass: 180.05349212Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 89.3Å²

5-Amino-4-cyano-2-methyl-furan-3-carboxylic acid methyl ester Pricemore >>

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